Cas no 2172013-38-4 (4-(2,4-difluorophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid)

• Product Name: 4-(2,4-difluorophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid
• CAS No: 2172013-38-4
• MF: C₂₆H₂₁F₂NO₄
• MW: 449.4460542202
• CID: 6383794
• PubChem ID: 165804549
• Update Time: 2025-10-31

4-(2,4-difluorophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,4-difluorophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid
• EN300-1454275
• 2172013-38-4
• 4-(2,4-difluorophenyl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-3-carboxylic acid

• Inchi： 1S/C26H21F2NO4/c27-15-9-10-20(24(28)11-15)21-12-29(13-22(21)25(30)31)26(32)33-14-23-18-7-3-1-5-16(18)17-6-2-4-8-19(17)23/h1-11,21-23H,12-14H2,(H,30,31)
• InChI Key： RQOTZIMJEZOACF-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1CN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1C(=O)O)F

Computed Properties

• Exact Mass: 449.14386448g/mol
• Monoisotopic Mass: 449.14386448g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 66.8Ų

Additional information on 4-(2,4-difluorophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid

4-(2,4-Difluorophenyl)-1-{(9H-Fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic Acid: A Comprehensive Overview

The compound 4-(2,4-difluorophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid (CAS No. 2172013-38-4) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrrolidine derivatives, which are known for their versatility and wide-ranging applications in drug design and development. The molecule's structure incorporates a pyrrolidine ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a difluorophenyl substituent, making it a unique entity with distinct chemical and biological properties.

The synthesis of this compound involves a series of carefully designed reactions that highlight the importance of stereochemistry and functional group compatibility. Recent advancements in asymmetric synthesis have enabled the precise construction of the pyrrolidine ring system, ensuring high enantiomeric excess and optimal yields. The Fmoc group, a well-known protecting group in peptide chemistry, plays a crucial role in stabilizing the molecule during synthesis and subsequent reactions. Its presence also enhances the molecule's solubility and bioavailability, making it an attractive candidate for pharmacological studies.

One of the most intriguing aspects of this compound is its potential as a building block in drug discovery. Pyrrolidine derivatives are often employed as scaffolds in medicinal chemistry due to their ability to interact with various biological targets. The incorporation of the difluorophenyl group introduces additional electronic and steric effects, which can be fine-tuned to modulate the molecule's activity. Recent studies have demonstrated that such modifications can significantly enhance the compound's affinity for specific receptors or enzymes, paving the way for its application in treating various diseases.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting several therapeutic areas. For instance, its ability to inhibit certain kinases makes it a potential candidate for anti-cancer drug development. Additionally, the molecule's interaction with G-protein coupled receptors (GPCRs) suggests its potential role in treating neurological disorders such as Alzheimer's disease or Parkinson's disease. These findings underscore the importance of further exploratory research to fully unlock the compound's therapeutic potential.

From an analytical standpoint, the characterization of this compound has been carried out using state-of-the-art techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods have provided valuable insights into its molecular structure and conformational flexibility. Notably, X-ray crystallography has revealed a highly ordered arrangement of atoms within the crystal lattice, which is essential for understanding the molecule's physical properties and stability.

Looking ahead, the development of efficient synthetic routes for this compound remains a critical area of focus. Researchers are actively exploring catalytic asymmetric methods to streamline its production process while maintaining high purity levels. Furthermore, computational modeling techniques such as molecular docking and dynamics simulations are being utilized to predict the compound's behavior in complex biological systems. These efforts aim to accelerate its progression from laboratory research to clinical applications.

In conclusion, 4-(2,4-difluorophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid represents a cutting-edge advancement in organic chemistry with immense potential across multiple disciplines. Its unique structure, coupled with recent breakthroughs in synthetic methodology and biological evaluation, positions it as a key player in future drug discovery endeavors. As research continues to unfold, this compound is expected to contribute significantly to our understanding of molecular design and therapeutic intervention strategies.